2-(3,4-Dichlorophenyl)-1,3-dioxoisoindoline-5-carboxylic acid
Overview
Description
2-(3,4-Dichlorophenyl)-1,3-dioxoisoindoline-5-carboxylic acid (DCI-5-CA) is a synthetic compound that is used in a variety of scientific research applications. DCI-5-CA has a wide range of biochemical and physiological effects, as well as advantages and limitations for lab experiments.
Scientific Research Applications
Polymer Synthesis and Properties
2-(3,4-Dichlorophenyl)-1,3-dioxoisoindoline-5-carboxylic acid has been utilized in the synthesis of various polymers. For example, it was used in the creation of new poly(ester-imide)s, which demonstrated excellent solubility in polar aprotic solutions and showed significant thermal stability with a decomposition temperature of about 700 to 800°C (Kamel, Mutar, & Khlewee, 2019). Additionally, it has been involved in the development of new aromatic poly(esterimide)s containing pendent pentadecyl chains, which are soluble in various organic solvents and exhibit good thermal stability (Sadavarte, Patil, Avadhani, & Wadgaonkar, 2013).
Synthesis of Heat-Resistant Polymers
The compound has been used in the synthesis of heat-resistant polymers, particularly unsaturated polyamide-imides. These polymers have shown solubility in highly polar solvents and display thermal stability with the ability to undergo crosslinking reactions upon heating (Maiti & Ray, 1983).
Application in Organic Chemistry
In organic chemistry, this compound has been involved in processes like buttressing effects which influence the deprotonation and functionalization of certain benzene derivatives (Heiss, Marzi, & Schlosser, 2003). It also plays a role in the synthesis of various derivatives for potential applications in medicinal chemistry and other fields.
Material Science Applications
In material science, the compound has been utilized in the development of new zinc-functionalized metal-organic frameworks for selective sensing of ions, such as chromate (Minmini, Naha, & Velmathi, 2017). This illustrates its potential use in the creation of materials with specific sensing capabilities.
properties
IUPAC Name |
2-(3,4-dichlorophenyl)-1,3-dioxoisoindole-5-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H7Cl2NO4/c16-11-4-2-8(6-12(11)17)18-13(19)9-3-1-7(15(21)22)5-10(9)14(18)20/h1-6H,(H,21,22) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WQJRCVALNJFUHE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1C(=O)O)C(=O)N(C2=O)C3=CC(=C(C=C3)Cl)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H7Cl2NO4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID001142918 |
Source
|
| Record name | 2-(3,4-Dichlorophenyl)-2,3-dihydro-1,3-dioxo-1H-isoindole-5-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID001142918 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
336.1 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(3,4-Dichlorophenyl)-1,3-dioxoisoindoline-5-carboxylic acid | |
CAS RN |
285552-82-1 |
Source
|
| Record name | 2-(3,4-Dichlorophenyl)-2,3-dihydro-1,3-dioxo-1H-isoindole-5-carboxylic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=285552-82-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-(3,4-Dichlorophenyl)-2,3-dihydro-1,3-dioxo-1H-isoindole-5-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID001142918 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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